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Compound of Interest

Compound Name: hexaaquacobalt(II)

Cat. No.: B1241676 Get Quote

This guide provides a comprehensive overview of the preparation of hexaaquacobalt(II) nitrate

solution, intended for researchers, scientists, and professionals in drug development. The

document details the chemical and physical properties of the compound, outlines a standard

synthesis protocol, and includes essential safety and handling information.

Compound Properties
Hexaaquacobalt(II) nitrate, with the chemical formula --INVALID-LINK--₂, is the most common

form of cobalt(II) nitrate.[1] It is a red-brown deliquescent salt that is soluble in water and other

polar solvents.[1] The hexahydrate form consists of discrete [Co(OH₂)₆]²⁺ and [NO₃]⁻ ions.[1]

Quantitative Data
The following table summarizes the key quantitative properties of hexaaquacobalt(II) nitrate

and its anhydrous form.
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Property Hexahydrate Anhydrous

Chemical Formula Co(NO₃)₂·6H₂O Co(NO₃)₂

Molar Mass 291.03 g/mol [1][2] 182.943 g/mol [1][2]

Appearance Red crystalline solid[1][2] Pale red powder[1]

Density 1.87 g/cm³[1][2] 2.49 g/cm³[1]

Melting Point 55 °C[1] 100 °C (decomposes)[1]

Boiling Point 74 °C (decomposes)[1] 100-105 °C (decomposes)[1]

Solubility in water 66.96 g/100 mL (20 °C)[2]
84.03 g/100 mL (0 °C); 334.9

g/100 mL (90 °C)[1][2]

LD50 (rat, oral) 691 mg/kg[1][2] 434 mg/kg[1][2]

Experimental Protocol: Synthesis from Cobalt(II)
Carbonate
This section details a common laboratory procedure for the synthesis of hexaaquacobalt(II)
nitrate from cobalt(II) carbonate and nitric acid.[1][2]

Materials:

Cobalt(II) carbonate (CoCO₃)

Concentrated nitric acid (HNO₃)

Distilled water

Beaker

Stirring rod

Heating plate

Filtration apparatus
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Crystallizing dish

Procedure:

Reaction Setup: In a well-ventilated fume hood, carefully add a stoichiometric amount of

cobalt(II) carbonate to a beaker containing a calculated volume of dilute nitric acid. The

reaction is exothermic and will produce carbon dioxide gas.

Dissolution: Stir the mixture gently. The cobalt(II) carbonate will dissolve, and the solution will

turn a characteristic pink-red color. The reaction is: CoCO₃ + 2HNO₃ + 5H₂O → --INVALID-

LINK--₂ + CO₂[1]

Heating: Gently heat the solution to ensure the complete reaction of the carbonate and to

drive off the dissolved CO₂. Avoid boiling.

Filtration: If any solid impurities remain, filter the warm solution.

Crystallization: Transfer the clear solution to a crystallizing dish and allow it to cool slowly at

room temperature. Red crystals of hexaaquacobalt(II) nitrate will form.

Isolation: Decant the supernatant liquid and collect the crystals. The crystals can be washed

with a small amount of cold distilled water and then dried.

Diagrams
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of hexaaquacobalt(II) nitrate

from cobalt precursors.
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Caption: Synthesis workflow for hexaaquacobalt(II) nitrate.

Logical Relationship of Hydrates
The relationship between the different hydrates of cobalt(II) nitrate is dependent on

temperature.
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Caption: Temperature-dependent conversion of cobalt(II) nitrate hydrates.[1]

Safety and Handling
Hexaaquacobalt(II) nitrate is a hazardous substance and requires careful handling.

Hazards: It is an oxidizing agent and may intensify fire.[3][4] It is harmful if swallowed, may

cause an allergic skin reaction, causes serious eye damage, and may cause allergy or

asthma symptoms or breathing difficulties if inhaled.[3][5] It is also suspected of causing

genetic defects, may cause cancer by inhalation, and may damage fertility or the unborn

child.[3]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[6][7][8] In case of insufficient ventilation, wear suitable

respiratory equipment.[6]

Handling: Use in a well-ventilated area, preferably in a fume hood.[3][5] Avoid contact with

skin and eyes.[6] Do not breathe dust.[6] Keep away from heat, sources of ignition, and

combustible materials.[4][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep

away from combustible materials.[5]
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Disposal: Dispose of waste in accordance with local, state, and federal regulations. Avoid

release to the environment.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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